Cas no 113618-89-6 (Ethyl (3,5-dimethylisoxazol-4-yl)acetate)

• Product Name: Ethyl (3,5-dimethylisoxazol-4-yl)acetate
• CAS No: 113618-89-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD08701375
• CID: 2879403
• PubChem ID: 13792860
• Update Time: 2024-02-29

Ethyl (3,5-dimethylisoxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,5-dimethylisoxazol-4-yl)acetate
• BB_SC-3679
• AKOS PAO-1621
• Ethyl (3,5-dimethylisoxazol-4-yl)acetate
• ethyl 2-(3,5-dimethyl-1,2-oxazol-4-yl)acetate
• ethyl 2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanoate
• 2-(3,5-dimethylisoxazol-4-yl)acetic acid ethyl ester
• 2-(3,5-dimethyl-4-isoxazolyl)acetic acid ethyl ester
• (3,5-DIMETHYL-ISOXAZOL-4-YL)-ACETIC ACID ETHYL ESTER
• ethyl (3,5-dimethyl-1,2-oxazol-4-yl)acetate
• BBL013595
• STK801476
• ethyl 3,5-dimethyl-4-isoxazolylacetate
• BB 0258846
• T0360
• 4-Isoxazoleacetic acid, 3,5-dimethyl-, ethyl ester

• MDL： MFCD08701375
• Inchi： 1S/C9H13NO3/c1-4-12-9(11)5-8-6(2)10-13-7(8)3/h4-5H2,1-3H3
• InChI Key： ISUNHGPIFCXVES-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CC(=O)OCC

Computed Properties

• Exact Mass: 183.08954328 g/mol
• Monoisotopic Mass: 183.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3
• Molecular Weight: 183.20

Ethyl (3,5-dimethylisoxazol-4-yl)acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles